Cas no 81664-52-0 (Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester)

Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester structure

81664-52-0 structure

Product Name:Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester

CAS No:81664-52-0

MF:C₉H₉ClFNO₂

MW:217.624665021896

MDL:MFCD17168709

CID:4200839

PubChem ID:22508461

Update Time:2025-08-03

Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester
- ethyl 5-amino-2-chloro-4-fluorobenzoate
- AT20084
- SCHEMBL4681116
- 81664-52-0
- EN300-5015352
- ZSPZAOASMCGAES-UHFFFAOYSA-N
- DB-206556
- AKOS012323113
- 5-Amino-2-chloro-4-fluorobenzoic acid ethyl ester
- MDL： MFCD17168709
- Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)5-3-8(12)7(11)4-6(5)10/h3-4H,2,12H2,1H3
- InChI Key： ZSPZAOASMCGAES-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC(N)=C(F)C=C1Cl

Computed Properties

Exact Mass: 217.0305844Da
Monoisotopic Mass: 217.0305844Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 52.3Å²

Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AstaTech	AT20084-1/G	ETHYL 5-AMINO-2-CHLORO-4-FLUOROBENZOATE	81664-52-0	95%	1g	$425	2023-09-19
AstaTech	AT20084-5/G	ETHYL 5-AMINO-2-CHLORO-4-FLUOROBENZOATE	81664-52-0	95%	5g	$1275	2023-09-19
Enamine	EN300-5015352-0.05g	ethyl 5-amino-2-chloro-4-fluorobenzoate	81664-52-0		0.05g	$563.0	2023-05-25
Enamine	EN300-5015352-0.1g	ethyl 5-amino-2-chloro-4-fluorobenzoate	81664-52-0		0.1g	$591.0	2023-05-25
Enamine	EN300-5015352-0.25g	ethyl 5-amino-2-chloro-4-fluorobenzoate	81664-52-0		0.25g	$617.0	2023-05-25
Enamine	EN300-5015352-0.5g	ethyl 5-amino-2-chloro-4-fluorobenzoate	81664-52-0		0.5g	$645.0	2023-05-25
Enamine	EN300-5015352-1.0g	ethyl 5-amino-2-chloro-4-fluorobenzoate	81664-52-0		1g	$671.0	2023-05-25
Enamine	EN300-5015352-2.5g	ethyl 5-amino-2-chloro-4-fluorobenzoate	81664-52-0		2.5g	$1315.0	2023-05-25
Enamine	EN300-5015352-5.0g	ethyl 5-amino-2-chloro-4-fluorobenzoate	81664-52-0		5g	$1945.0	2023-05-25
Enamine	EN300-5015352-10.0g	ethyl 5-amino-2-chloro-4-fluorobenzoate	81664-52-0		10g	$2884.0	2023-05-25

Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Related Literature

1. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Related Categories

81664-52-0 (Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester) Related Products

Recommended suppliers

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

PRIBOLAB PTE.LTD

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

ASIACHEM I&E (JIANGSU) CO., LTD

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd